Cas no 81903-80-2 (3,4-Dibromobenzenesulfonyl Chloride)

81903-80-2 structure
Product name:3,4-Dibromobenzenesulfonyl Chloride
3,4-Dibromobenzenesulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylchloride, 3,4-dibromo-
- 3,4-Dibromobenzenesulfonyl chloride
- 3,4-Dibrom-benzolsulfonylchlorid
- 3,4-dibromo-benzenesulfonyl chloride
- 3,4-dibromophenylsulfonic acid chloride
- 3,4-dibromophenylsulfonyl chloride
- Benzenesulfonylchloride,3,4-dibromo
- GS3110
- CS-0359662
- AKOS000140834
- MFCD00060709
- PBCQAUMKUSTMJD-UHFFFAOYSA-N
- A840215
- 3,4-dibromobenzene-1-sulfonyl chloride
- BS-42328
- FT-0676338
- 1-(3,4-DICHLOROPHENYL)-3-DIMETHYLAMINO-1-PROPANONEHCL
- 3,4-DIBROMOBENZENESULFONYLCHLORIDE
- DTXSID20374139
- Benzenesulfonyl chloride, 3,4-dibromo-
- 81903-80-2
- SCHEMBL3194901
- DB-021847
- 3,4-Dibromobenzenesulfonyl Chloride
-
- MDL: MFCD00060709
- Inchi: InChI=1S/C6H3Br2ClO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H
- InChI Key: PBCQAUMKUSTMJD-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)Br)Br
Computed Properties
- Exact Mass: 331.79100
- Monoisotopic Mass: 331.79090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 34 °C
- PSA: 42.52000
- LogP: 4.21990
3,4-Dibromobenzenesulfonyl Chloride Security Information
- Hazardous Material transportation number:UN 3261
- Hazard Category Code: 34
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R34
- HazardClass:MOISTURE SENSITIVE, CORROSIVE
3,4-Dibromobenzenesulfonyl Chloride Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,4-Dibromobenzenesulfonyl Chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1234993-5g |
Benzenesulfonylchloride, 3,4-dibromo- |
81903-80-2 | 95% | 5g |
$175 | 2024-06-07 | |
TRC | D010210-250mg |
3,4-Dibromobenzenesulfonyl Chloride |
81903-80-2 | 250mg |
$ 45.00 | 2022-06-06 | ||
eNovation Chemicals LLC | Y1234993-25g |
Benzenesulfonylchloride, 3,4-dibromo- |
81903-80-2 | 95% | 25g |
$385 | 2023-09-04 | |
Fluorochem | 018498-5g |
3,4-Dibromobenzenesulfonyl chloride |
81903-80-2 | 97% | 5g |
£20.00 | 2022-02-28 | |
Fluorochem | 018498-1g |
3,4-Dibromobenzenesulfonyl chloride |
81903-80-2 | 97% | 1g |
£10.00 | 2022-02-28 | |
1PlusChem | 1P0050EG-5g |
Benzenesulfonylchloride, 3,4-dibromo- |
81903-80-2 | 95% | 5g |
$101.00 | 2025-02-21 | |
abcr | AB149882-25g |
3,4-Dibromobenzenesulfonyl chloride, 97%; . |
81903-80-2 | 97% | 25g |
€770.70 | 2025-02-19 | |
eNovation Chemicals LLC | Y1234993-5g |
Benzenesulfonylchloride, 3,4-dibromo- |
81903-80-2 | 95% | 5g |
$180 | 2025-02-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004568-1g |
3,4-Dibromobenzenesulfonyl chloride |
81903-80-2 | 1g |
306CNY | 2021-05-08 | ||
A2B Chem LLC | AC33000-5g |
Benzenesulfonylchloride, 3,4-dibromo- |
81903-80-2 | 95% | 5g |
$82.00 | 2024-04-19 |
3,4-Dibromobenzenesulfonyl Chloride Related Literature
-
Haoran Li,Arpan Sasmal,Xinzhe Shi,Jean-Fran?ois Soulé,Henri Doucet Org. Biomol. Chem. 2018 16 4399
-
Xinzhe Shi,Thierry Roisnel,Jean-Fran?ois Soulé,Henri Doucet Org. Chem. Front. 2018 5 398
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81903-80-2)3,4-Dibromobenzenesulfonyl Chloride

Purity:99%
Quantity:25g
Price ($):457.0